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Compound of Interest

Compound Name: Benzyl carbamate

Cat. No.: B042152

An In-depth Technical Guide to the Safe Handling of Solid Benzyl Carbamate
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling precautions for solid benzyl
carbamate, intended for use by professionals in research and development settings. The
information is compiled from various safety data sheets and chemical databases to ensure a
thorough understanding of the potential hazards and the necessary safety measures.

Chemical and Physical Properties

Benzyl carbamate is a white crystalline solid.[1] It is soluble in organic solvents and
moderately soluble in water.[1]
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Property Value References

Chemical Formula C8HONO2 [1112]

Molar Mass 151.165 g-mol-1 [1]

Appearance White solid / Light cream 1212
powder

Melting Point 86 - 89 °C (186.8 - 192.2 °F) [2][3]

Boiling Point No information available [2][3]

Flash Point No information available [2][3]

Autoignition Temperature

No information available

[3]

Solubility in water

Moderately soluble

[1]

Hazard Identification and Classification

Benzyl carbamate is classified as hazardous under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). The primary hazards are related to irritation

and acute toxicity.[4][5][6]

Hazard Classification GHS Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[6]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[6]
) ) o H315: Causes skin irritation[4]
Skin Corrosion/Irritation Category 2
[51[6]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A L
Irritation irritation[4][5][6]
Specific target organ toxicity, H335: May cause respiratory
Category 3

single exposure

irritation[4][5][6]

Signal Word: Warning[5]
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Safe Handling and Storage

Proper handling and storage procedures are crucial to minimize the risk of exposure and
ensure the stability of the compound.

Handling

« Avoid all personal contact, including inhalation of dust.[4]

Use in a well-ventilated area.[3][4] Handling in a well-ventilated place is recommended.[7]

Wear appropriate personal protective equipment (PPE), including protective gloves, clothing,
eye protection, and face protection.[4][7]

Wash hands and any exposed skin thoroughly after handling.[4][5]

Do not eat, drink, or smoke when using this product.[2][7]

Avoid generating dust. Use dry clean-up procedures for spills.[4]

Storage

» Store in a cool, dry, well-ventilated area.[2][4]

Keep containers tightly closed and securely sealed.[2][4]

Store away from incompatible materials, such as strong oxidizing agents, strong acids, acid
chlorides, acid anhydrides, and chloroformates.[2][4]

Store locked up.[3][4]

Original containers, such as polyethylene or polypropylene, are recommended.[4]

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment are essential to prevent exposure.
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Control Parameter

Recommendation

Engineering Controls

Use only outdoors or in a well-ventilated area.[3]
[4] Ensure eyewash stations and safety showers

are close to the workstation.[2]

Eye/Face Protection

Wear safety glasses with side-shields or
goggles conforming to EN166 (EU) or NIOSH
(US) standards.[2][7]

Hand Protection

Wear protective gloves. Inspect gloves before
use.[2][7]

Skin and Body Protection

Wear appropriate protective clothing to prevent

skin exposure.[2][7]

Respiratory Protection

If exposure limits are exceeded or irritation is
experienced, use a full-face respirator.[7] A dust
respirator should be worn when handling the
solid.[4]

First Aid Measures

In case of exposure, immediate action is necessary.
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Exposure Route First Aid Procedure

Remove the victim to fresh air and keep them at

rest in a position comfortable for breathing.[3][4]

Inhalation
Call a POISON CENTER or doctor if you feel
unwell.[3][4]
Wash off immediately with plenty of soap and
water for at least 15 minutes.[3][4] If skin

Skin Contact irritation occurs, get medical advice/attention.[4]

Take off contaminated clothing and wash it

before reuse.[4][5]

Rinse cautiously with water for several minutes.

[4][5] Remove contact lenses, if present and
Eye Contact ] o S

easy to do. Continue rinsing.[4][5] If eye irritation

persists, get medical advice/attention.[4]

) Do NOT induce vomiting.[2][3] Immediately give
Ingestion . .
a glass of water.[4] Get medical attention.[2][3]

Fire-Fighting and Accidental Release Measures
Fire-Fighting
o Suitable Extinguishing Media: Water spray, carbon dioxide (CO2), dry chemical, or chemical

foam.[3][8]

o Specific Hazards: May emit poisonous and corrosive fumes during a fire.[4] Hazardous
decomposition products include nitrogen oxides (NOx), carbon monoxide (CO), and carbon
dioxide (C0O2).[2][3]

» Fire-fighter Protection: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[3]

Accidental Release

e Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective
equipment.[3] Avoid breathing dust and contact with skin and eyes.[4]
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e Environmental Precautions: Prevent spillage from entering drains or water courses.[4]

o Containment and Cleanup: Use dry clean-up procedures and avoid generating dust.[4]
Sweep up and shovel into suitable containers for disposal.[2][3]

Stability and Reactivity

e Chemical Stability: Stable under normal conditions.[2]
» Conditions to Avoid: Incompatible products.[2]

e Incompatible Materials: Strong oxidizing agents, strong acids, acid chlorides, acid
anhydrides, and chloroformates.[2][4] Avoid contamination with oxidizing agents as ignition
may result.[4]

e Hazardous Decomposition Products: Nitrogen oxides (NOx), carbon monoxide (CO), and
carbon dioxide (CO2).[2]

e Hazardous Polymerization: Does not occur.[2]

Toxicological Information

The primary toxicological concerns are acute toxicity upon ingestion or inhalation and irritation
to the skin, eyes, and respiratory system.[4][6] Carbamates as a class can act as
cholinesterase inhibitors, though benzyl carbamate’'s specific mode of action is not detailed in
the provided results.[9]

Experimental Protocols

Detailed experimental protocols for the safety and toxicity testing of benzyl carbamate are not
publicly available in the searched resources. The information presented is based on
standardized safety data sheets.

Visualizations
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General Safe Handling Workflow for Solid Benzyl Carbamate
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Caption: Workflow for safely handling solid benzyl carbamate.
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Benzyl Carbamate Hazard and Response Pathways

Routes of Exposure

Skin_Contact Eye_Contact Inhalation Ingestion

/ /

/ /
Primary Hazaro

Serious Eye Irritation Respiratory Irritation Harmful if Swallowed/Inhaled

\

<
7))

First Aid Response

Wash Skin Thoroughly Rinse Eyes Cautiously Move to Fresh Air

Seek Medical Attention

Click to download full resolution via product page

Caption: Routes of exposure, hazards, and first aid for benzyl carbamate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b042152?utm_src=pdf-body-img
https://www.benchchem.com/product/b042152?utm_src=pdf-body
https://www.benchchem.com/product/b042152?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042152?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

. Benzyl carbamate - Wikipedia [en.wikipedia.org]

. fishersci.de [fishersci.de]

. fishersci.com [fishersci.com]

. sdfine.com [sdfine.com]

. aksci.com [aksci.com]

. Benzyl carbamate | CBHO9NOZ2 | CID 12136 - PubChem [pubchem.ncbi.nim.nih.gov]
. echemi.com [echemi.com]

. assets.thermofisher.com [assets.thermofisher.com]

°
(] [e0] ~ (o)) )] EaN w N -

. Carbamate Toxicity - StatPearls - NCBI Bookshelf [ncbi.nim.nih.gov]

« To cite this document: BenchChem. [safety and handling precautions for solid benzyl
carbamate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042152#safety-and-handling-precautions-for-solid-
benzyl-carbamate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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